Cas no 1245772-98-8 (4-chloro-1-ethyl-3-methyl-1H-pyrazole-5-carbaldehyde)
4-Chloro-1-ethyl-3-methyl-1H-pyrazole-5-carbaldehyde is a versatile pyrazole-based intermediate used in organic synthesis and pharmaceutical research. Its structure features a reactive aldehyde group and chloro substituent, enabling further functionalization through nucleophilic substitution or condensation reactions. The ethyl and methyl groups enhance solubility in organic solvents, facilitating downstream applications. This compound is particularly valuable in the development of agrochemicals and bioactive molecules due to its stability and reactivity profile. Its well-defined crystalline form ensures consistent purity, making it suitable for precise synthetic workflows. Researchers favor this intermediate for its balanced reactivity and compatibility with a range of reaction conditions.
1245772-98-8 structure
Product Name:4-chloro-1-ethyl-3-methyl-1H-pyrazole-5-carbaldehyde
CAS No:1245772-98-8
MF:C7H9ClN2O
MW:172.61216044426
MDL:MFCD15976414
CID:3160301
PubChem ID:50896587
Update Time:2025-05-27
4-chloro-1-ethyl-3-methyl-1H-pyrazole-5-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4-chloro-1-ethyl-3-methyl-1H-pyrazole-5-carbaldehyde
- ALBB-036275
- EN300-155235
- 1245772-98-8
- DTXSID201208031
- STL583888
- AKOS005169288
- CS-0235316
- 4-Chloro-1-ethyl-3-methyl-1H-pyrazole-5-carboxaldehyde
- Z1255498751
- MFCD15976414
- VZB77298
- 4-chloro-2-ethyl-5-methyl-pyrazole-3-carbaldehyde
- 4-chloro-2-ethyl-5-methylpyrazole-3-carbaldehyde
-
- MDL: MFCD15976414
- Inchi: 1S/C7H9ClN2O/c1-3-10-6(4-11)7(8)5(2)9-10/h4H,3H2,1-2H3
- InChI Key: RORROAWNVZIRNC-UHFFFAOYSA-N
- SMILES: ClC1C(C)=NN(C=1C=O)CC
Computed Properties
- Exact Mass: 172.0403406g/mol
- Monoisotopic Mass: 172.0403406g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 34.9Ų
4-chloro-1-ethyl-3-methyl-1H-pyrazole-5-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB502146-100 mg |
4-Chloro-1-ethyl-3-methyl-1H-pyrazole-5-carbaldehyde |
1245772-98-8 | 100MG |
€253.70 | 2022-03-24 | ||
| abcr | AB502146-250 mg |
4-Chloro-1-ethyl-3-methyl-1H-pyrazole-5-carbaldehyde |
1245772-98-8 | 250MG |
€343.00 | 2022-03-24 | ||
| abcr | AB502146-500 mg |
4-Chloro-1-ethyl-3-methyl-1H-pyrazole-5-carbaldehyde |
1245772-98-8 | 500MG |
€475.60 | 2022-03-24 | ||
| abcr | AB502146-1 g |
4-Chloro-1-ethyl-3-methyl-1H-pyrazole-5-carbaldehyde |
1245772-98-8 | 1g |
€609.00 | 2022-03-24 | ||
| TRC | C370498-10mg |
4-Chloro-1-ethyl-3-methyl-1H-pyrazole-5-carbaldehyde |
1245772-98-8 | 10mg |
$ 50.00 | 2022-04-01 | ||
| TRC | C370498-50mg |
4-Chloro-1-ethyl-3-methyl-1H-pyrazole-5-carbaldehyde |
1245772-98-8 | 50mg |
$ 160.00 | 2022-04-01 | ||
| TRC | C370498-100mg |
4-Chloro-1-ethyl-3-methyl-1H-pyrazole-5-carbaldehyde |
1245772-98-8 | 100mg |
$ 250.00 | 2022-04-01 | ||
| Chemenu | CM490366-1g |
4-Chloro-1-ethyl-3-methyl-1H-pyrazole-5-carbaldehyde |
1245772-98-8 | 97% | 1g |
$262 | 2022-06-13 | |
| Chemenu | CM490366-5g |
4-Chloro-1-ethyl-3-methyl-1H-pyrazole-5-carbaldehyde |
1245772-98-8 | 97% | 5g |
$779 | 2022-06-13 | |
| Enamine | EN300-155235-0.05g |
4-chloro-1-ethyl-3-methyl-1H-pyrazole-5-carbaldehyde |
1245772-98-8 | 93% | 0.05g |
$155.0 | 2023-02-14 |
4-chloro-1-ethyl-3-methyl-1H-pyrazole-5-carbaldehyde Related Literature
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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